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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
1-(Aminomethyl)cyclopentanol is a bifunctional organic compound featuring a primary amine

and a tertiary alcohol attached to a cyclopentane scaffold. This unique combination of

functional groups imparts a specific three-dimensional structure and reactivity profile, making it

a valuable and versatile building block in synthetic organic chemistry.[1][2] Its rigid

cyclopentane core is of particular interest in medicinal chemistry for the development of novel

therapeutic agents, especially those targeting the central nervous system.[1] This guide

provides a comprehensive overview of the synthesis, reactivity, and application of 1-
(Aminomethyl)cyclopentanol as a key synthetic precursor, with a focus on its role in the

development of pharmaceutically relevant molecules.

Physicochemical Properties and Data
1-(Aminomethyl)cyclopentanol is a solid at room temperature, often supplied as a free base

or as a more stable hydrochloride salt to improve solubility and handling.[1] Its structure,

containing both a hydrogen bond donor (-OH, -NH2) and acceptor (-N, -O), influences its

physical properties and reactivity.[2]
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Property Data Reference

Molecular Formula C₆H₁₃NO [1]

Molecular Weight 115.17 g/mol [1][3]

CAS Number 45511-81-7 (free base) [2][4]

CAS Number (HCl salt) 76066-27-8 [5]

Appearance
Solid, Light yellow crystalline

powder
[2]

Purity (Commercial) Typically ≥95% [2][4]

Canonical SMILES NCC1(O)CCCC1 [4]

InChI Key
FEALJKFIUQDJAV-

UHFFFAOYSA-N
[4]

Synthesis of 1-(Aminomethyl)cyclopentanol
The synthesis of 1-(Aminomethyl)cyclopentanol can be accomplished through several

established routes, primarily starting from readily available cyclopentanone derivatives. These

methods leverage classical organic reactions to introduce the required aminomethyl and

hydroxyl functionalities.

Synthetic Pathways
Two primary synthetic strategies have been reported for the preparation of 1-
(Aminomethyl)cyclopentanol:

From 1-Hydroxycyclopentane Carbonitrile: This method involves the reduction of a

cyanohydrin intermediate, which is itself derived from cyclopentanone.

From Cyclopentanone: A more direct approach involves the reduction of other

cyclopentanone derivatives.[1]

The synthesis starting from the cyanohydrin is a common and effective laboratory-scale

method.
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Synthesis of 1-(Aminomethyl)cyclopentanol

Cyclopentanone 1-Hydroxycyclopentane
carbonitrile

 TMSCN, ZnBr2 1-(Aminomethyl)cyclopentanol LiAlH4 (Reduction) 

Reactivity of 1-(Aminomethyl)cyclopentanol

1-(Aminomethyl)cyclopentanol

Amide Derivatives

 R-COCl 

Sulfonamide Derivatives
 R-SO2Cl 

Secondary/Tertiary Amines R-CHO, NaBH3CN 

Hydrochloride Salt HCl 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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